Cas no 2640888-96-4 (N-cyclopropyl-4-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}morpholine-2-carboxamide)

• Product Name: N-cyclopropyl-4-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}morpholine-2-carboxamide
• CAS No: 2640888-96-4
• MF: C₁₄H₁₈N₆O₂
• MW: 302.331721782684
• CID: 5317489
• PubChem ID: 155799884
• Update Time: 2025-05-22

N-cyclopropyl-4-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}morpholine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040723895
• N-cyclopropyl-4-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}morpholine-2-carboxamide
• 2640888-96-4
• F6752-4022

• Inchi： 1S/C14H18N6O2/c1-19-12-10(6-17-19)13(16-8-15-12)20-4-5-22-11(7-20)14(21)18-9-2-3-9/h6,8-9,11H,2-5,7H2,1H3,(H,18,21)
• InChI Key： XPJQHBJSOWNGDL-UHFFFAOYSA-N
• SMILES： O1CCN(C2C3C=NN(C)C=3N=CN=2)CC1C(NC1CC1)=O

Computed Properties

• Exact Mass: 302.14912384g/mol
• Monoisotopic Mass: 302.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 85.2Ų

Additional information on N-cyclopropyl-4-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}morpholine-2-carboxamide

Comprehensive Overview of N-cyclopropyl-4-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}morpholine-2-carboxamide (CAS No. 2640888-96-4)

In the rapidly evolving field of medicinal chemistry, N-cyclopropyl-4-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}morpholine-2-carboxamide (CAS No. 2640888-96-4) has emerged as a compound of significant interest. This molecule, with its intricate structure featuring a pyrazolo[3,4-d]pyrimidine core and a morpholine-2-carboxamide moiety, is being studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique pharmacophore, which combines a cyclopropyl group with a methyl-substituted pyrazolopyrimidine, offering a promising scaffold for targeting various biological pathways.

The compound's CAS number 2640888-96-4 serves as a critical identifier in chemical databases, ensuring precise tracking in research publications and regulatory filings. Its systematic name, N-cyclopropyl-4-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}morpholine-2-carboxamide, highlights its structural complexity, which is often a focal point in discussions about small molecule inhibitors and kinase-targeted therapies. Given the growing demand for novel therapeutics in oncology and immunology, this compound aligns with current trends in precision medicine and personalized drug design.

One of the most searched questions in the context of pyrazolopyrimidine derivatives is their role in modulating protein kinases, a hot topic in cancer research. The 1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl segment of this compound suggests potential kinase inhibitory activity, a property highly sought after in the development of targeted cancer therapies. Additionally, the incorporation of a morpholine ring is known to enhance solubility and bioavailability, addressing a common challenge in drug formulation.

From a synthetic chemistry perspective, the N-cyclopropyl substitution introduces steric and electronic effects that can fine-tune the compound's binding affinity and selectivity. This aspect is frequently explored in structure-activity relationship (SAR) studies, a trending subject in computational chemistry and AI-driven drug discovery. The compound's CAS No. 2640888-96-4 often appears in patent literature, underscoring its commercial relevance in the pharmaceutical industry.

Beyond its potential therapeutic applications, N-cyclopropyl-4-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}morpholine-2-carboxamide is also a valuable tool in chemical biology. Researchers utilize it to probe enzymatic mechanisms and validate drug targets, leveraging its modular structure for further derivatization. This aligns with the increasing interest in fragment-based drug design, a strategy gaining traction due to its efficiency in hit identification.

In summary, CAS No. 2640888-96-4 represents a compelling case study in modern drug development. Its multifaceted structure, combining a pyrazolopyrimidine core with a morpholine-carboxamide side chain, offers rich opportunities for innovation in medicinal chemistry. As the scientific community continues to explore its properties, this compound is poised to contribute to breakthroughs in disease treatment and biomolecular research.